Cas no 61206-59-5 (Acetic acid, difluoro(trifluoromethoxy)-, ethyl ester)

• Product Name: Acetic acid, difluoro(trifluoromethoxy)-, ethyl ester
• CAS No: 61206-59-5
• MF: C₅H₅F₅O₃
• MW: 208.083419561386
• CID: 488483
• PubChem ID: 71398268
• Update Time: 2025-04-19

Acetic acid, difluoro(trifluoromethoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, difluoro(trifluoromethoxy)-, ethyl ester
• ethyl 2,2-difluoro-2-(trifluoromethoxy)acetate
• DTXSID80819713
• Ethyl difluoro(trifluoromethoxy)acetate
• 61206-59-5
• Acetic acid, 2,2-difluoro-2-(trifluoromethoxy)-, ethyl ester

• Inchi： 1S/C5H5F5O3/c1-2-12-3(11)4(6,7)13-5(8,9)10/h2H2,1H3
• InChI Key： QXARNAVAVIXNBD-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(OC(F)(F)F)F

Computed Properties

• Exact Mass: 208.01585
• Monoisotopic Mass: 208.01588483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53